Cas no 140400-42-6 (Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-)
140400-42-6 structure
Product Name:Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-
CAS No:140400-42-6
MF:C14H20O2S
MW:252.372403144836
CID:1287286
Update Time:2024-08-03
Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-
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- Inchi: 1S/C14H20O2S/c1-9(2)11-5-7-12(8-6-11)17-13(10(3)4)14(15)16/h5-10,13H,1-4H3,(H,15,16)
- InChI Key: ACXCWLGELOGNPM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(SC1=CC=C(C(C)C)C=C1)C(C)C
Computed Properties
- Exact Mass: 252.1185
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 369.7±35.0 °C(Predicted)
- PSA: 37.3
- pka: 3.67±0.10(Predicted)
Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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